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Dehydrodanshenol A: A Chemical Probe for
PTP1B
Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Protein Tyrosine Phosphatase 1B (PTP1B) is a non-receptor protein tyrosine phosphatase that

plays a crucial role as a negative regulator in key signaling pathways, including the insulin and

leptin pathways. Its overexpression or increased activity is associated with insulin resistance,

type 2 diabetes, and obesity. Consequently, PTP1B has emerged as a significant therapeutic

target for the development of novel drugs for these metabolic disorders. Dehydrodanshenol
A, a natural product, has been identified as a non-competitive inhibitor of PTP1B, making it a

valuable chemical probe for studying PTP1B function and for drug discovery efforts.

These application notes provide a summary of the biochemical properties of

Dehydrodanshenol A and detailed protocols for its use in PTP1B-related research.

Data Presentation
The inhibitory activity of Dehydrodanshenol A against PTP1B has been characterized,

although extensive quantitative data in the public domain is limited. The available data is

summarized below.
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Compound Target
Inhibition
Type

IC50 (μM) Ki Selectivity

Dehydrodans

henol A
PTP1B

Non-

competitive
8.5[1] N/A N/A

Note: Data for the inhibitor constant (Ki) and selectivity against other phosphatases (e.g.,

TCPTP, SHP-1, SHP-2) for Dehydrodanshenol A are not currently available in published

literature.

Signaling Pathways and Mechanism of Action
PTP1B primarily exerts its negative regulatory effects on the insulin and leptin signaling

pathways. In the insulin signaling cascade, PTP1B dephosphorylates the activated insulin

receptor (IR) and its substrate (IRS-1), leading to the attenuation of downstream signaling. This

ultimately inhibits the translocation of glucose transporter 4 (GLUT4) to the cell membrane,

reducing glucose uptake.

As a non-competitive inhibitor, Dehydrodanshenol A is presumed to bind to an allosteric site

on PTP1B, a site distinct from the active site where the substrate binds. This binding event

induces a conformational change in the enzyme, which in turn reduces its catalytic efficiency

without directly competing with the substrate. The exact binding mode and the precise

conformational changes induced by Dehydrodanshenol A have not been experimentally

determined. However, studies on other non-polar allosteric inhibitors of PTP1B suggest that

binding to the allosteric site, often involving the α7 helix, can stabilize an inactive conformation

of the enzyme.
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PTP1B Catalytic Cycle
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Prepare Dehydrodanshenol A
serial dilutions

Add inhibitor and PTP1B enzyme
to 96-well plate

Pre-incubate at 37°C

Add pNPP substrate
to initiate reaction

Incubate at 37°C

Stop reaction with NaOH

Measure absorbance at 405 nm

Calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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